Cas no 1858240-37-5 (1-[3-(3-nitrophenyl)-1,2,4-thiadiazol-5-yl]piperazine)

• Product Name: 1-[3-(3-nitrophenyl)-1,2,4-thiadiazol-5-yl]piperazine
• CAS No: 1858240-37-5
• MF: C₁₂H₁₃N₅O₂S
• MW: 291.328920125961
• MDL: MFCD28156561
• CID: 5172424
• Update Time: 2026-03-04

1-[3-(3-nitrophenyl)-1,2,4-thiadiazol-5-yl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[3-(3-nitrophenyl)-1,2,4-thiadiazol-5-yl]piperazine

• MDL： MFCD28156561
• Inchi： 1S/C12H13N5O2S/c18-17(19)10-3-1-2-9(8-10)11-14-12(20-15-11)16-6-4-13-5-7-16/h1-3,8,13H,4-7H2
• InChI Key： BWFSDKRHFDEEGF-UHFFFAOYSA-N
• SMILES： N1(C2SN=C(C3=CC=CC([N+]([O-])=O)=C3)N=2)CCNCC1

Additional information on 1-[3-(3-nitrophenyl)-1,2,4-thiadiazol-5-yl]piperazine

Introduction to 1-[3-(3-nitrophenyl)-1,2,4-thiadiazol-5-yl]piperazine (CAS No. 1858240-37-5)

1-[3-(3-nitrophenyl)-1,2,4-thiadiazol-5-yl]piperazine is a significant compound in the field of pharmaceutical chemistry, characterized by its intricate molecular structure and potential biological activities. This compound, identified by the CAS number 1858240-37-5, has garnered attention due to its structural motifs that are frequently explored in the development of novel therapeutic agents. The presence of both the 1,2,4-thiadiazole and piperazine rings in its molecular framework suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further investigation.

The 1,2,4-thiadiazole core is a heterocyclic compound that has been extensively studied for its pharmacological properties. This scaffold is known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of a nitrophenyl group at the 3-position of the thiadiazole ring in 1-[3-(3-nitrophenyl)-1,2,4-thiadiazol-5-yl]piperazine introduces additional electronic and steric features that can modulate the compound's interactions with biological receptors. The nitro group, in particular, is known for its ability to enhance binding affinity and selectivity due to its electron-withdrawing properties.

The piperazine moiety is another key feature of this compound that contributes to its potential therapeutic applications. Piperazine derivatives are well-documented for their role in various pharmacological contexts, including as antihistamines, antipsychotics, and antiparasitic agents. The piperazine ring in 1-[3-(3-nitrophenyl)-1,2,4-thiadiazol-5-yl]piperazine provides a basic nitrogen atom that can form hydrogen bonds with biological targets, thereby enhancing the compound's binding affinity. Additionally, the presence of two nitrogen atoms in the piperazine ring allows for multiple interaction points with biological receptors, which can be exploited to develop highly specific and effective therapeutic agents.

In recent years, there has been growing interest in the development of dual-action compounds that can target multiple pathways simultaneously. The structural features of 1-[3-(3-nitrophenyl)-1,2,4-thiadiazol-5-yl]piperazine make it a candidate for such dual-action therapy. For instance, the combination of the thiadiazole and piperazine moieties could allow this compound to interact with both enzyme and receptor targets. This dual-targeting capability is particularly attractive in the treatment of complex diseases where multiple pathways are involved.

The synthesis of 1-[3-(3-nitrophenyl)-1,2,4-thiadiazol-5-yl]piperazine involves a series of well-established organic reactions that highlight its synthetic accessibility. The key steps include the formation of the thiadiazole ring through cyclocondensation reactions and subsequent functionalization with the nitrophenyl group. The introduction of the piperazine moiety is typically achieved through nucleophilic substitution or reductive amination reactions. These synthetic routes are not only efficient but also scalable, making it feasible to produce sufficient quantities for preclinical and clinical studies.

The pharmacological evaluation of 1-[3-(3-nitrophenyl)-1,2,4-thiadiazol-5-yl]piperazine has revealed several promising activities. In vitro studies have demonstrated its efficacy against various bacterial and fungal strains due to its structural similarity to known antimicrobial agents. Additionally, preliminary in vivo studies suggest that this compound may have potential applications in treating neurological disorders by modulating neurotransmitter activity through interactions with serotonin and dopamine receptors.

The use of computational methods has been instrumental in understanding the binding interactions of 1-[3-(3-nitrophenyl)-1,2,4-thiadiazol-5-yl]piperazine with biological targets. Molecular docking studies have shown that this compound can bind effectively to several enzymes and receptors involved in disease pathways. These computational predictions have guided experimental efforts by identifying key residues responsible for binding affinity and selectivity. Furthermore, virtual screening techniques have been employed to identify analogs of this compound with enhanced biological activity.

The development of novel drug candidates often involves optimization strategies to improve potency and reduce side effects. In the case of 1-[3-(3-nitrophenyl)-1,2,4-thiadiazol-5-yl]piperazine, structure-based drug design approaches have been used to modify specific functional groups while maintaining overall bioactivity. For example，the nitro group can be replaced or modified to alter electronic properties without significantly affecting binding affinity。Additionally，the piperazine ring can be substituted with different alkyl or aryl groups to fine-tune pharmacokinetic properties such as solubility and metabolic stability。

The potential applications of 1-[3-(3-nitrophenyl)-1，2，4-thiadiazol-5-yi]piperazi ne extend beyond traditional therapeutic areas。Recent research has explored its use in agrochemicals，where it shows promise as a precursor for developing novel pesticides with improved efficacy and environmental safety。The versatility of this compound underscores its importance as a building block for future chemical innovation。

In conclusion，1-[3-(3-nitrophenyl)-1，2，4-thiadiazol-5-yi]piperazi ne (CAS No．1858240—37—5) is a multifaceted compound with significant potential in pharmaceutical chemistry。Its unique structural features，combined with promising biological activities，make it an attractive candidate for further research。As our understanding of disease mechanisms continues to evolve，compounds like this one will play an increasingly important role in developing innovative therapeutic strategies。